N~2~-benzyl-N-(3-chlorophenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide

• IUPAC Name: 2-[benzyl-(4-methylphenyl)sulfonylamino]-N-(3-chlorophenyl)acetamide
• InChI: InChI=1S/C22H21ClN2O3S/c1-17-10-12-21(13-11-17)29(27,28)25(15-18-6-3-2-4-7-18)16-22(26)24-20-9-5-8-19(23)14-20/h2-14H,15-16H2,1H3,(H,24,26)
• InChI Key: XGYCJRTUNRZHSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2)CC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C22H21ClN2O3S
• Molecular Weight: 428.9 g/mol

Description

N~2~-benzyl-N-(3-chlorophenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide is a complex organic compound that has garnered interest in various fields of scientific research This compound is characterized by its unique structure, which includes a benzyl group, a chlorophenyl group, and a methylphenylsulfonyl group attached to a glycinamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N2-benzyl-N-(3-chlorophenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide typically involves multi-step organic reactions. One common approach is the use of Suzuki–Miyaura coupling, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This method involves the reaction of an aryl halide with an organoboron compound in the presence of a palladium catalyst and a base. The reaction conditions are generally mild and tolerant of various functional groups .

Industrial Production Methods

Industrial production of this compound may involve scalable and efficient synthetic routes that ensure high yields and purity. The use of advanced catalytic systems and optimized reaction conditions can enhance the efficiency of the synthesis process. Additionally, industrial methods may incorporate continuous flow reactors and automated systems to streamline production and reduce costs.

Chemical Reactions Analysis

Types of Reactions

N~2~-benzyl-N-(3-chlorophenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines. Substitution reactions can result in the formation of various substituted derivatives.

Scientific Research Applications

N~2~-benzyl-N-(3-chlorophenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of advanced materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of N2-benzyl-N-(3-chlorophenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-(3-chlorophenyl)-4-bromobenzamide: Shares the chlorophenyl group but differs in the presence of a bromobenzamide moiety.

Benzyl chloride: Contains the benzyl group but lacks the glycinamide and sulfonyl groups.

Uniqueness

N~2~-benzyl-N-(3-chlorophenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide is unique due to its combination of functional groups, which imparts distinct chemical properties and potential applications. The presence of the sulfonyl group, in particular, can enhance the compound’s stability and reactivity in various chemical reactions.